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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B12364392

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental procedure for the dyeing of wool fibers
with Acid Brown 75 (C.l. 34905), a polyazo acid dye. The protocols outlined below are intended
for research and development purposes, offering a standardized method to achieve consistent
and reproducible results.

Overview

Acid Brown 75 is an anionic dye commonly used in the textile industry for dyeing protein-based
fibers such as wool and silk, as well as synthetic polyamides.[1] Its application to wool involves
the formation of ionic bonds between the sulfonic acid groups of the dye molecule and the
protonated amino groups of the wool fiber under acidic conditions.[2][3] The dyeing process is
typically carried out at an elevated temperature to facilitate dye penetration and fixation.[3][4]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the experimental protocol.

Table 1: Reagent and Material Specifications
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Parameter Value/Description

Wool Fabric 100% scoured merino wool

Dye Acid Brown 75 (C.I. 34905)[5]
Acid Acetic Acid (Glacial) or Citric Acid

Leveling Agent

Glauber's Salt (Sodium Sulfate, anhydrous)

Wetting Agent

Non-ionic surfactant (e.g., Synthrapol)[6]

Liquor Ratio

40:1 (bath volume to fabric weight)

Table 2: Experimental Conditions

Parameter Value

Dye Concentration (% owf) 2.0%
Glauber's Salt Concentration (% owf) 10.0%
Acetic Acid Concentration (% owf*) 3.0%

Initial pH 40-45
Initial Temperature 40°C

Rate of Temperature Rise 2°C / minute
Final Temperature 98°C
Dyeing Time at Final Temperature 60 minutes

Rinsing Temperature

40°C and then Cold

*0% owf: on the weight of the fabric

Experimental Protocols

This section details the step-by-step methodology for dyeing wool with Acid Brown 75.

Pre-treatment of Wool Fabric
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e Scouring: The wool fabric should be scoured prior to dyeing to remove any impurities, oils,
and waxes that may hinder uniform dye uptake. This can be achieved by washing the fabric
in a solution containing a non-ionic detergent (e.g., 0.5 g/L Synthrapol) at 50-60°C for 30
minutes.

e Rinsing: Thoroughly rinse the scoured fabric with warm water and then cold water to remove
any residual detergent.

o Wetting: Before introducing the fabric to the dyebath, it should be thoroughly wetted in water
for at least 30 minutes to ensure even dye penetration.

Dyebath Preparation

o Calculate the required amounts of Acid Brown 75, Glauber's salt, and acetic acid based on
the weight of the dry wool fabric and the parameters in Table 2.

¢ In a stainless steel or enamel dye pot, prepare the dyebath by adding the required volume of
water to achieve a 40:1 liquor ratio.

o Dissolve the pre-weighed Glauber's salt in the dyebath.

e |n a separate container, make a paste of the Acid Brown 75 powder with a small amount of
warm water, and then dissolve it completely by adding more hot water. Add the dissolved dye
solution to the dyebath and stir well.

e Slowly add the calculated amount of acetic acid to the dyebath to achieve a pH of 4.0-4.5.[7]
[8] The pH should be checked with a calibrated pH meter.

Dyeing Procedure

« Introduce the pre-wetted wool fabric into the dyebath at an initial temperature of 40°C.

o Agitate the fabric gently and continuously for 10 minutes to ensure even distribution of the
dye.

¢ Increase the temperature of the dyebath to 98°C at a rate of 2°C per minute.[9][10]
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e Maintain the temperature at 98°C for 60 minutes, continuing to agitate the fabric gently at
regular intervals to prevent uneven dyeing.[3]

o After 60 minutes, turn off the heat and allow the dyebath to cool down gradually.

Post-treatment

e Once the dyebath has cooled to approximately 50°C, remove the dyed fabric.
» Rinse the fabric thoroughly with warm water (around 40°C) until the water runs clear.
» Perform a final rinse with cold water.

o Gently squeeze the excess water from the fabric (do not wring) and allow it to air dry flat,
away from direct sunlight.

Visualization
Experimental Workflow
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Caption: Experimental workflow for dyeing wool with Acid Brown 75.
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Caption: Simplified signaling pathway of Acid Brown 75 interaction with wool fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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